2-Amino-5-bromo-4-methoxybenzaldehyde

• CAS RN: 1036756-11-2
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 2-amino-5-bromo-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H8BrNO2/c1-12-8-3-7(10)5(4-11)2-6(8)9/h2-4H,10H2,1H3
• InChI Key: ATTFTXASVWTGHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)C=O)Br

Description

“2-Amino-5-bromo-4-methoxybenzaldehyde” is a chemical compound with the molecular formula C8H9NO2. It is used as a building block in the synthesis of a nonacid degradable linker for solid-phase synthesis.

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-amino-4-methoxybenzaldehyde (6 g, 39.7 mmol) in dichloromethane (100 mL) was added N-bromosuccinimide (7 g, 39.7 mmol). The reaction mixture was diluted with dichloromethane and water. The separated organic layer was dried sodium sulfate, filtered and concentrated to give the title compound (5 g, 56%) as a yellow solid. MS (ES+) C8H8BrNO2 requires: 229, 231, found: 230, 232 [M+H]+.

Synthesis routes and methods II

Procedure details

To a stirred solution of 2-amino-4-methoxybenzaldehyde (6 g, 39.7 mmol) in dichloromethane (100 mL) was added N-bromosuccinimide (7 g, 39.7 mmol). LCMS monitored the reaction until the starting material consumed completely. The reaction mixture was diluted with dichloromethane and water. The separated organic layer was dried sodium sulfate, filtered and concentrated to give the title compound (5 g, 56%) as a yellow solid. MS (ES+) C8H8BrNO2 requires: 229, 231. found: 230, 232 [M+H]+.